Cas no 2171975-96-3 (3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol)

• Product Name: 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol
• CAS No: 2171975-96-3
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6233226
• PubChem ID: 165587856
• Update Time: 2025-07-14

3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol
• EN300-1644559
• 2171975-96-3
• 3-[1-(hydroxymethyl)-3-methylcyclohexyl]oxan-3-ol

• Inchi： 1S/C13H24O3/c1-11-4-2-5-12(8-11,9-14)13(15)6-3-7-16-10-13/h11,14-15H,2-10H2,1H3
• InChI Key： KEYDGIMCBYVYGX-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CO)CCCC(C)C1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol

Professional Introduction to Compound with CAS No. 2171975-96-3 and Product Name: 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol

The compound identified by the CAS number 2171975-96-3 and the product name 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclohexyl ring substituted with a hydroxymethyl group and a methyl group, further modified by an oxane ring at the third position. Such structural features make it a promising candidate for further investigation in various therapeutic areas.

In recent years, the exploration of oxygen-containing heterocycles has been a focal point in medicinal chemistry, owing to their diverse biological activities and favorable pharmacokinetic properties. The presence of both hydroxymethyl and methyl substituents in 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol suggests potential interactions with biological targets, which could be exploited for therapeutic benefits. Specifically, the hydroxymethyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors, while the methyl group may influence the overall solubility and metabolic stability of the compound.

Recent studies have highlighted the importance of cyclohexanol derivatives in the development of novel pharmaceutical agents. The structural motif of 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol aligns well with this trend, as it combines the versatility of cyclohexane derivatives with the functional flexibility of an oxane ring. This combination has been observed to enhance bioavailability and reduce toxicity, making it an attractive scaffold for drug design. Furthermore, the oxane ring introduces rigidity to the molecule, which can improve binding specificity to biological targets.

The synthesis of 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also allow for modular modifications, enabling chemists to explore a wide range of analogs with tailored properties.

From a pharmacological perspective, 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol exhibits intriguing biological activities that warrant further investigation. Preliminary in vitro studies have suggested potential effects on enzyme inhibition and receptor binding, indicating its utility as a lead compound for drug discovery programs. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential in treating inflammatory diseases and neurological disorders. The hydroxymethyl group may interact with hydrophobic pockets of target proteins, while the methyl group could modulate electronic properties and binding affinity.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry in accelerating drug discovery processes. Molecular modeling techniques have been utilized to predict the binding modes of 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol with various biological targets, providing valuable insights into its mechanism of action. These simulations have helped identify key interaction points between the compound and its intended targets, guiding optimization efforts to enhance potency and selectivity. Additionally, virtual screening algorithms have been employed to identify novel analogs with improved pharmacological profiles.

Future research directions for 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Pharmacokinetic studies will evaluate parameters such as absorption, distribution, metabolism, excretion (ADME), which are critical for determining therapeutic relevance. Preclinical trials will provide essential data on toxicity profiles and optimal dosing regimens before human clinical trials can be initiated.

The development of novel pharmaceutical agents is often hampered by challenges related to synthetic complexity and scalability. However, advancements in synthetic chemistry have made it possible to produce complex molecules like 3-1-(hydroxymethyl)-3-methylcyclohexyloxan-3-ol on a larger scale with greater precision. Continuous flow chemistry has emerged as a particularly promising approach for scalable synthesis, offering advantages such as improved reproducibility and reduced reaction times. These innovations are expected to facilitate the translation of promising lead compounds into viable therapeutic agents.

In conclusion, 2171975-96-3 is a significant compound that holds promise for future pharmaceutical applications due to its unique structural features and potential biological activities. The product name 2171975 96 2171975 96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 - 2171975 -96 is descriptive of its molecular composition, highlighting its cyclohexyl oxane core substituted with hydroxymethyl groups, making it an intriguing candidate for further research in medicinal chemistry.